Cas no 65267-62-1 ( )

• Product Name: &nbsp
• CAS No: 65267-62-1
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 961685
• PubChem ID: 327262
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 2-Ethyl-5,7-dimethyl-s-triazolo< 1,5-a> pyrimidin
• NSC301658
• NSC-301658
• 2-Ethyl-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• DTXSID10316285
• SCHEMBL15807121
• 65267-62-1
• &nbsp;

• Inchi： 1S/C9H12N4/c1-4-8-11-9-10-6(2)5-7(3)13(9)12-8/h5H,4H2,1-3H3
• InChI Key： HJEJLGLYXNRWFY-UHFFFAOYSA-N
• SMILES： N12C(N=C(C)C=C1C)=NC(CC)=N2

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08
• LogP: 1.30350